Cas no 1806594-86-4 (3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one
• CAS No: 1806594-86-4
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• CID: 4792269
• Update Time: 2025-05-20

3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one

• Inchi： 1S/C10H10BrNO3S/c1-16-9-4-2-3-7(12(14)15)10(9)8(13)5-6-11/h2-4H,5-6H2,1H3
• InChI Key： WJOQJOBNARRPPX-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1[N+](=O)[O-])SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 88.2

Additional information on 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one

Comprehensive Analysis of 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one (CAS No. 1806594-86-4)

The compound 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one (CAS No. 1806594-86-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This nitrophenyl derivative features a bromopropanone moiety, which is often explored for its reactivity in synthetic chemistry. Researchers are particularly interested in its methylthio group, which can influence electronic properties and enhance molecular interactions.

In the context of current scientific trends, 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one aligns with the growing demand for high-value intermediates in drug discovery. Its nitro-aromatic structure makes it a candidate for studying electron-transfer processes, a hot topic in organic electronics and photocatalysis. The compound's bromo-substitution also offers versatility in cross-coupling reactions, a frequently searched topic in synthetic chemistry forums.

From an industrial perspective, this compound is often discussed alongside custom synthesis services, as its precise preparation requires advanced regioselective bromination techniques. Laboratories focusing on structure-activity relationship (SAR) studies may utilize it to develop novel bioactive scaffolds. Notably, its thermal stability and solubility profile are frequently analyzed parameters in patent literature.

Environmental and safety considerations are paramount when handling 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed. This aligns with the increasing public interest in green chemistry and sustainable synthesis methods, as reflected in recent search engine trends.

The compound's crystallographic data and spectroscopic fingerprints (IR, NMR, MS) are critical for quality control, making them common search queries among analytical chemists. Its potential role in heterocyclic compound synthesis further connects it to trending research areas like medicinal chemistry optimization.

In summary, 3-Bromo-1-(2-(methylthio)-6-nitrophenyl)propan-1-one represents a multifaceted chemical entity bridging fundamental research and applied science. Its relevance to small-molecule drug development and functional material design ensures continued interest across academic and industrial sectors.